2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene)

• CAS No.: 922166-66-3
• Molecular Formula: C40H54I2S3
• Molecular Weight: 884.9 g/mol
• IUPAC Name: 3,4-dibutyl-2,5-bis[2-(3,4-dibutyl-5-iodothiophen-2-yl)ethynyl]thiophene
• InChI: InChI=1S/C40H54I2S3/c1-7-13-19-29-30(20-14-8-2)36(26-28-38-32(22-16-10-4)34(24-18-12-6)40(42)45-38)43-35(29)25-27-37-31(21-15-9-3)33(23-17-11-5)39(41)44-37/h7-24H2,1-6H3
• InChI Key: MXPRVYONMSXHPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(SC(=C1CCCC)C#CC2=C(C(=C(S2)I)CCCC)CCCC)C#CC3=C(C(=C(S3)I)CCCC)CCCC

Description

2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) is a complex organic compound characterized by its unique structure, which includes multiple butyl and iodine substituents on a thiophene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) typically involves multiple steps, including the formation of the thiophene core and subsequent functionalization with butyl and iodine groups. Common synthetic methods include:

Stille Coupling Reaction: This method involves the coupling of organotin compounds with halides in the presence of a palladium catalyst.

Sonogashira Coupling Reaction: This reaction couples terminal alkynes with aryl or vinyl halides using a palladium catalyst and a copper co-catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the aforementioned synthetic methods, with optimizations for yield and purity. This could include continuous flow reactors and automated synthesis systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify its electronic properties.

Reduction: Reduction reactions can be used to remove iodine atoms or to alter the oxidation state of the thiophene core.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution Reagents: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce dehalogenated thiophenes .

Scientific Research Applications

2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) has several scientific research applications:

Organic Electronics: The compound’s unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Materials Science: Its ability to form stable films and its conductive properties are valuable in the development of new materials for sensors and transistors.

Biological Research: The compound can be used as a probe in biological systems to study interactions at the molecular level.

Mechanism of Action

The mechanism of action of 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) involves its interaction with various molecular targets. The compound’s electronic properties allow it to participate in electron transfer reactions, which can modulate the activity of enzymes and other proteins . Additionally, its structural features enable it to bind to specific sites on biomolecules, influencing their function .

Comparison with Similar Compounds

Similar Compounds

• **2,2’-{[2-(3,4-Dihydroxyphenyl)-7,8-dihydroxy-1,2-dihydronaphthalene-1,3-diyl]bis(carbonyloxy)}bis[3-(3,4-dihydroxyphenyl)propanoic acid]
• **4,4’-[(1,4-Phenylenebis(ethyne-2,1-diyl))dibenzaldehyde]
• **4,4’-((1E,1’E)-(2,5-Dimethoxy-1,4-phenylene)bis(ethene-2,1-diyl))dibenzonitrile

Uniqueness

What sets 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) apart is its combination of butyl and iodine substituents on a thiophene backbone, which imparts unique electronic and structural properties. This makes it particularly valuable in applications requiring specific electronic characteristics and stability .